Alkaloids
  • Hordenine
    Hordenine
    • Cat. No.:
    • B123053
    • CAS No.:
    • 539-15-1
    • Molecular Formula:
    • C10H15NO
    • Molecular Weight:
    • 165.23 g/mol
    Description
    Hordenine is a phenethylamine alkaloid. It has a role as a human metabolite and a mouse metabolite.
    Hordenine has been reported in Laurencia pinnatifida, Senegalia berlandieri, and other organisms with data a...
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  • Rotundine
    Rotundine
    • Cat. No.:
    • B600727
    • CAS No.:
    • 2934-97-6
    • Molecular Formula:
    • C21H25NO4
    • Molecular Weight:
    • 355.4 g/mol
    Description
    2,3,9,10-tetramethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinoline is an alkaloid.
    Rotundine has been reported in Stephania tetrandra, Stephania delavayi, and other organisms with data available....
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  • Deoxynojirimycin
    Deoxynojirimycin
    • Cat. No.:
    • B1663644
    • CAS No.:
    • 19130-96-2
    • Molecular Formula:
    • C6H13NO4
    • Molecular Weight:
    • 163.17 g/mol
    Description
    Duvoglustat is an optically active form of 2-(hydroxymethyl)piperidine-3,4,5-triol having 2R,3R,4R,5S-configuration. It has a role as an EC 3.2.1.20 (alpha-glucosidase) inhibitor, an anti-HIV agent, an anti-obes...
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  • Colchicine
    Colchicine
    • Cat. No.:
    • B1669291
    • CAS No.:
    • 64-86-8
    • Molecular Formula:
    • C22H25NO6
    • Molecular Weight:
    • 399.4 g/mol
    Description
    “][“]. This ancient drug has been used for centuries and continues to play a significant role in modern medicine, particularly in the treatment of gout, familial Mediterranean fever (FMF), and more recently, in cardiovascular disease prevention[“][“].

    Definition of Colchicine

    Colchicine is chemically defined as N-[(10S)-3,4,5,14-tetramethoxy-13-oxotricyclo[9.5.0.0^{2,7}]hexadeca-1(16),2(7),3,5,11,14-hexaen-10-yl]acetamide, with the molecular formula C22H25NO6 and a molecular weight of 399.443 g/mol[“]. Its structure consists of three rings, including a tropolone ring, which is crucial for its biological activity[“].

    Case Study: Benjamin Franklin and Colchicine

    In the 18th century, Benjamin Franklin, suffering from gout, successfully used Eau Medicinale, a commercial remedy containing colchicine as its main ingredient. This treatment, developed by French military officer Nicolas Husson, is credited with introducing colchicine to the United States[“].

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    Colchicine is a potent alkaloid medication derived from the Colchicum autumnale plant, commonly known as autumn crocus or meadow saffron[“][

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  • Galanthamine
    Galanthamine
    • Cat. No.:
    • B1674398
    • CAS No.:
    • 357-70-0
    • Molecular Formula:
    • C17H21NO3
    • Molecular Weight:
    • 287.35 g/mol
    Description
    Galanthamine is a benzazepine alkaloid isolated from certain species of daffodils. It has a role as an antidote to curare poisoning, an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a cholinergic drug, an EC 3.1....
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  • Retrorsine
    Retrorsine
    • Cat. No.:
    • B1680556
    • CAS No.:
    • 480-54-6
    • Molecular Formula:
    • C18H25NO6
    • Molecular Weight:
    • 351.4 g/mol
    Description
    Retrorsine is a macrolide.
    Retrorsine has been reported in Senecio vernalis, Osyris alba, and other organisms with data available.
    RN given refers to cpd without isomeric designation;  structure...
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  • Oxysophocarpine
    Oxysophocarpine
    • Cat. No.:
    • B1681056
    • CAS No.:
    • 6483-15-4
    • Molecular Formula:
    • C15H22N2O
    • Molecular Weight:
    • 246.35 g/mol
    Description
    Sophocarpine is an alkaloid.
    Sophocarpine has been reported in Daphniphyllum oldhamii, Daphniphyllum pentandrum, and other organisms with data available.
    RN given refers to parent cpd...
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  • Tetrandrine
    Tetrandrine
    • Cat. No.:
    • B7760034
    • CAS No.:
    • 916770-74-6
    • Molecular Formula:
    • C38H42N2O6
    • Molecular Weight:
    • 622.7 g/mol
    Description
    (+)-Tetrandrine is a member of isoquinolines and a bisbenzylisoquinoline alkaloid.
    (1S,14S)-9,20,21,25-tetramethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.2³,⁶.1⁸,¹².1¹⁴,¹⁸.0²⁷,³¹.0²²,³³]hexat...
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  • Koumine (Standard)
    Koumine (Standard)
    • Cat. No.:
    • B8019618
    • CAS No.:
    • Molecular Formula:
    • C20H22N2O
    • Molecular Weight:
    • 306.4 g/mol
    Description
    Koumine (Standard) is a useful research compound. Its molecular formula is C20H22N2O and its molecular weight is 306.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Koumine (Standard) suit...
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  • Quinine
    Quinine
    • Cat. No.:
    • B10769574
    • CAS No.:
    • 1407-83-6
    • Molecular Formula:
    • C20H24N2O2
    • Molecular Weight:
    • 324.4 g/mol
    Description
    Quinine is a cinchona alkaloid that is cinchonidine in which the hydrogen at the 6-position of the quinoline ring is substituted by methoxy. It has a role as an antimalarial, a muscle relaxant and a non-narcotic...
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